A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly†

Dalton Transactions Pub Date: 2013-01-07 DOI: 10.1039/C2DT32883F

Abstract

Bowl-shaped corannulene provides various metal binding modes with its curved π-surfaces and rim. Herein, we report the syntheses of 2-pyridylcorannulene and its cyclopalladated complex. Its expanded π-system and columnar self-assembly in the crystal state were revealed by NMR and UV-vis spectroscopies, ESI-TOF mass spectrometry and single-crystal X-ray analysis.

Graphical abstract: A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly
A cyclopalladated complex of corannulene with a pyridine pendant and its columnar self-assembly†
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